ethyl 2-(2-((4-chlorophenyl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-(4-chlorophenyl)sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H20ClNO3S2/c1-3-24-19(23)16-14-5-4-6-15(14)26-18(16)21-17(22)11(2)25-13-9-7-12(20)8-10-13/h7-11H,3-6H2,1-2H3,(H,21,22)
• InChI Key: IMTBSFUQEUZKCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClNO3S2
• Molecular Weight: 410.0 g/mol

Description

This compound is a derivative of thiophene, which is a five-membered ring with one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods, including the Gewald synthesis. This involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Cytotoxic Agents

  A study focused on the synthesis of novel thiophene and benzothiophene derivatives, revealing their potential as anti-cancer agents. These compounds, including ethyl 5-amino-3-(4-chlorostyryl)-4-cyanothiophene-2-carboxylate, showed significant activity against tumor cell lines such as MCF-7, NCI-H460, SF-268, and a normal fibroblast human cell line (WI-38) compared to doxorubicin, a reference control. This highlights the role of thiophene derivatives in developing potential treatments for cancer (Mohareb, Abdallah, Helal, & Shaloof, 2016).

• Antimicrobial and Antioxidant Studies

  Another study synthesized ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds, evaluating their in vitro antimicrobial and antioxidant activities. Some compounds demonstrated excellent antibacterial and antifungal properties, as well as profound antioxidant potential, showcasing the utility of thiophene derivatives in antimicrobial and antioxidant applications (Raghavendra et al., 2016).

• Optical Molecular Switches

  Thiophene derivatives have also been investigated for their promise in light-induced switching processes, essential for developing new materials for electronics and photonics. The study on dithienylethenes, which prevent cis/trans isomerization, highlights the potential for using thiophene derivatives in creating reversible photochromism essential for optical switching applications (Lucas et al., 2003).

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of applications. Future research could focus on synthesizing new thiophene derivatives and exploring their potential uses in various fields.